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Compound of Interest

Compound Name: Triethylammonium formate

Cat. No.: B1247424 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Triethylammonium formate. The following

procedures for operation and disposal are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling Triethylammonium formate, it is crucial to use appropriate personal protective

equipment to prevent exposure.[1][2][3] The recommended PPE includes:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[1][3][4]

Skin Protection:

Gloves: Wear appropriate protective gloves (e.g., PVC) to prevent skin contact.[1][5]

Gloves should be inspected before use and disposed of properly after handling the

chemical.[3]

Clothing: Wear flame-retardant, antistatic protective clothing or a complete suit protecting

against chemicals to prevent skin exposure.[2][3]

Respiratory Protection: If working outside of a chemical fume hood, or if exposure limits are

exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][4] A
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full-face respirator with multi-purpose combination (US) or type ABEK (EN 14387) respirator

cartridges is recommended where risk assessment shows it is appropriate.[3]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is essential for laboratory safety.

2.1. Handling Procedures:

Ventilation: Always handle Triethylammonium formate in a well-ventilated area, preferably

under a chemical fume hood.[1][2]

Avoid Contact: Prevent contact with eyes, skin, and clothing.[1][3] Do not breathe mists,

vapors, or spray.[1][2]

Ingestion Prevention: Do not eat, drink, or smoke in areas where Triethylammonium
formate is handled or stored.[2] Wash hands thoroughly after handling.[1][2]

Ignition Sources: Keep the substance away from open flames, hot surfaces, and other

sources of ignition.[2][6] Take precautionary measures against static discharge.[2]

2.2. Storage Procedures:

Container: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][2]

Location: Store in a designated corrosives area.[1] The storage area should be locked up or

accessible only to authorized personnel.[2]

Incompatible Materials: Store away from strong bases, oxidizing agents, strong acids, and

strong reducing agents.[1][4]

Emergency and First Aid Procedures
Immediate action is required in case of exposure. Ensure that eyewash stations and safety

showers are located close to the workstation.[1][4]

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
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attention.[1][2]

Skin Contact: Take off immediately all contaminated clothing.[2] Wash off immediately with

plenty of water for at least 15 minutes. Call a physician immediately.[1]

Inhalation: Remove the victim to fresh air and keep at rest in a comfortable position for

breathing.[1][2] If not breathing, give artificial respiration.[1] Call a physician immediately.[1]

[2]

Ingestion: Do NOT induce vomiting.[1] Clean your mouth with water and call a physician or

poison control center immediately.[1]

Spill and Disposal Plan
Proper containment and disposal are critical to prevent environmental contamination and

ensure safety.

4.1. Spill Response:

Evacuate: Evacuate personnel to safe areas and keep people away from and upwind of the

spill.[1]

Ventilate: Ensure adequate ventilation.

Containment: Soak up the spill with inert absorbent material (e.g., sand, diatomaceous

earth).[1][7]

Collection: Collect the absorbed material and place it in suitable, closed containers for

disposal.[1]

4.2. Disposal Plan:

Waste Classification: Chemical waste generators must determine whether a discarded

chemical is classified as hazardous waste.[4]

Regulations: Dispose of the contents and container to an approved waste disposal plant in

accordance with local, regional, and national hazardous waste regulations.[1][2][4] Do not

empty into drains or release into the environment.[1][4]
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Data Presentation
The following table summarizes the occupational exposure limits for Triethylamine, a

component of Triethylammonium formate.

Parameter Value Agency

TWA 0.5 ppm ACGIH

STEL 1 ppm ACGIH

TWA 25 ppm OSHA Z-1

TWA 100 mg/m³ OSHA Z-1

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit[2]

Experimental Workflow Visualization
The following diagram illustrates the procedural workflow for handling a Triethylammonium
formate spill.
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Immediate Actions

Containment & Cleanup

Disposal

Safety Measures

Spill Occurs

Evacuate Area & Move Upwind Wear Appropriate PPE Remove Ignition Sources

Ensure Adequate Ventilation

Contain Spill with Inert Absorbent Material

Collect Absorbed Material

Place in Labeled, Closed Container

Dispose as Hazardous Waste per Regulations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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